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Compound of Interest

Compound Name: Regaloside E

Cat. No.: B15593486

A comprehensive review of scientific literature and databases has revealed a significant lack of
publicly available information on the potential therapeutic targets, mechanism of action, and
pharmacological effects of a compound specifically identified as Regaloside E.

Despite extensive searches, no peer-reviewed articles, clinical trial data, or detailed
experimental protocols specifically investigating Regaloside E were found. Consequently, it is
not possible to provide an in-depth technical guide, quantitative data, or visualizations related
to its therapeutic targets as requested.

While there is no information on Regaloside E, research has been conducted on related
compounds, namely Regaloside A and Regaloside B, which were isolated from the flowers of
Lilium Asiatic hybrids. A study published in the Journal of the Korean Society of Food Science
and Nutrition detailed the anti-inflammatory activities of these two compounds.

Anti-Inflammatory Activity of Regaloside A and B

In a study investigating their effects on inflammation, Regaloside A and B were found to
modulate key inflammatory pathways. Specifically, the study reported that at a concentration of
50 pg/mL, these compounds inhibited the expression of inducible nitric oxide synthase (iNOS)
and cyclooxygenase-2 (COX-2), two key enzymes involved in the inflammatory response.
Furthermore, they were observed to decrease the ratio of phosphorylated p65 (p-p65) to total
p65, a key event in the activation of the NF-kB signaling pathway, and reduce the expression of
Vascular Cell Adhesion Molecule-1 (VCAM-1), a molecule involved in leukocyte adhesion and
transmigration during inflammation.[1]
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It is crucial to emphasize that these findings pertain to Regaloside A and B, and it cannot be
assumed that Regaloside E would exhibit similar biological activities or therapeutic targets.
The structural differences between these molecules, which are not detailed in the available

literature, would likely lead to different pharmacological profiles.

Without any specific data on Regaloside E, any discussion of its potential therapeutic
applications would be purely speculative. Further research, including isolation, structural
elucidation, and comprehensive biological screening, is required to determine the
pharmacological properties and potential therapeutic targets of Regaloside E.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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